Cas no 824938-24-1 (Benzenecarbothioic acid, 2,6-difluoro-,S-[2-[[[(1S)-2-amino-1-methyl-2-oxoethyl]amino]carbonyl]phenyl] ester)

• Product name: Benzenecarbothioic acid, 2,6-difluoro-,S-[2-[[[(1S)-2-amino-1-methyl-2-oxoethyl]amino]carbonyl]phenyl] ester
• CAS No: 824938-24-1
• MF: C₁₇H₁₄F₂N₂O₃S
• MW: 364.366469860077
• CID: 690357

Benzenecarbothioic acid, 2,6-difluoro-,S-[2-[[[(1S)-2-amino-1-methyl-2-oxoethyl]amino]carbonyl]phenyl] ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioic acid, 2,6-difluoro-,S-[2-[[[(1S)-2-amino-1-methyl-2-oxoethyl]amino]carbonyl]phenyl] ester
• Benzenecarbothioic acid, 2,6-difluoro-, S-[2-[[[(1S)-2-amino-1-methyl-2-oxoethyl]amino]carbonyl]phenyl] ester

• Inchi： 1S/C17H14F2N2O3S/c1-9(15(20)22)21-16(23)10-5-2-3-8-13(10)25-17(24)14-11(18)6-4-7-12(14)19/h2-9H,1H3,(H2,20,22)(H,21,23)/t9-/m0/s1
• InChI Key： ZPISQLANJXEOQL-VIFPVBQESA-N
• SMILES： C1(C(SC2=CC=CC=C2C(N[C@@H](C)C(N)=O)=O)=O)=C(F)C=CC=C1F

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Melting Point: 205-210 °C
• Boiling Point: 580.4±50.0 °C(Predicted)
• pka: 12.68±0.46(Predicted)